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Cat. No.: B1306200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl (2,6-dichlorobenzyl)phosphonate is an organophosphorus compound belonging to

the class of benzylphosphonates. This technical guide provides a comprehensive overview of

its chemical properties, synthesis, and potential biological activities, collating available data for

researchers and professionals in drug development and related scientific fields.

Chemical Properties
While specific experimental data for Diethyl (2,6-dichlorobenzyl)phosphonate is limited in

publicly available literature, the fundamental properties can be summarized.

Property Value Reference

CAS Number 63909-56-8

Molecular Formula C₁₁H₁₅Cl₂O₃P

Molecular Weight 297.11 g/mol

Boiling Point 199 °C (at ambient pressure)
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Synthesis
The primary method for the synthesis of Diethyl (2,6-dichlorobenzyl)phosphonate is the

Michaelis-Arbuzov reaction.[1] This reaction involves the treatment of a trialkyl phosphite with

an alkyl halide.[1] In this specific case, triethyl phosphite is reacted with 2,6-dichlorobenzyl

halide (e.g., bromide or chloride).

Experimental Protocol: Michaelis-Arbuzov Synthesis
A general procedure, adapted from known syntheses of related benzylphosphonates, is as

follows:

Reaction Setup: A round-bottom flask is charged with a stoichiometric excess of triethyl

phosphite. The flask is equipped with a reflux condenser and a dropping funnel containing

2,6-dichlorobenzyl halide. The reaction is typically performed under an inert atmosphere

(e.g., nitrogen or argon).

Reaction Execution: The triethyl phosphite is heated to a temperature typically ranging from

120 to 160 °C.[1] The 2,6-dichlorobenzyl halide is then added dropwise to the heated triethyl

phosphite.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

Thin Layer Chromatography (TLC) or ³¹P NMR spectroscopy.

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature. The excess triethyl phosphite and the ethyl halide byproduct are removed

under reduced pressure. The crude product is then purified, typically by vacuum distillation or

column chromatography on silica gel, to yield Diethyl (2,6-dichlorobenzyl)phosphonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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